Cas no 852440-75-6 (2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide)

• Product Name: 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide
• CAS No: 852440-75-6
• MF: C₂₀H₁₆ClN₅O₂
• MW: 393.826342582703
• CID: 6431384
• PubChem ID: 7118518
• Update Time: 2025-06-08

2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide
• 852440-75-6
• 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• 2-[1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-(4-methylphenyl)acetamide
• F0679-0250
• AKOS024595889
• 2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(p-tolyl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, 1-(4-chlorophenyl)-1,4-dihydro-N-(4-methylphenyl)-4-oxo-

• Inchi： 1S/C20H16ClN5O2/c1-13-2-6-15(7-3-13)24-18(27)11-25-12-22-19-17(20(25)28)10-23-26(19)16-8-4-14(21)5-9-16/h2-10,12H,11H2,1H3,(H,24,27)
• InChI Key： IFVRDYMVMRXADL-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(C)C=C2)=O)C(=O)C2C=NN(C3=CC=C(Cl)C=C3)C=2N=1

Computed Properties

• Exact Mass: 393.0992525g/mol
• Monoisotopic Mass: 393.0992525g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 13.43±0.70(Predicted)

Additional information on 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-(4-methylphenyl)acetamide

Professional Introduction to Compound with CAS No. 852440-75-6 and Product Name: 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide

The compound with the CAS number 852440-75-6 and the product name 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is known for its versatility in drug design and has been extensively studied for its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The structural motif is characterized by a fused bicyclic system consisting of a pyrazole ring and a pyrimidine ring, which provides a unique framework for interactions with biological targets. The presence of functional groups such as chloro and methyl substituents further enhances the pharmacological profile of these molecules by influencing their binding affinity and metabolic stability.

In particular, the compound 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide has been the subject of several studies aimed at elucidating its mechanism of action and potential therapeutic applications. The acetamide moiety at the 5-position of the pyrazolo[3,4-d]pyrimidine core is a key feature that contributes to its biological activity. This group is known to enhance solubility and improve oral bioavailability, making it an attractive component in drug design. Additionally, the chlorophenyl substituent at the 1-position introduces electronic and steric effects that can modulate the compound's interaction with biological targets.

One of the most compelling aspects of this compound is its potential in oncology research. Pyrazolo[3,4-d]pyrimidine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The specific arrangement of atoms in 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide allows it to bind effectively to these targets, disrupting signaling pathways that are critical for tumor growth. Preclinical studies have demonstrated that this compound exhibits significant antitumor activity in various cell lines and animal models. These findings suggest that it could be a valuable candidate for further development into a novel anticancer therapeutic.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The pyrazolo[3,4-d]pyrimidine core is typically constructed through cyclocondensation reactions between appropriate precursors under controlled conditions. The introduction of the chlorophenyl group and the acetamide moiety requires careful selection of reagents and catalysts to achieve optimal regioselectivity. Advances in synthetic methodologies have enabled chemists to produce complex heterocyclic compounds like this one with increasing efficiency and scalability.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with its biological targets. Techniques such as docking simulations and molecular dynamics simulations have provided insights into how the chlorophenyl substituent, the acetamide group, and other functional groups contribute to the compound's binding affinity. These studies have helped guide medicinal chemists in optimizing the structure for improved pharmacological activity.

The pharmacokinetic properties of 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide are also an important consideration in its development as a therapeutic agent. In vitro studies have shown that this compound exhibits favorable solubility profiles and metabolic stability, which are critical factors for oral bioavailability. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at relevant doses, suggesting potential for further clinical development.

The future direction of research on this compound includes exploring its efficacy in clinical trials and investigating potential combination therapies with other anticancer agents. The unique structural features of 2-1-(4-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-N-(4-methylphenyl)acetamide make it an attractive candidate for further investigation in various therapeutic areas beyond oncology. For instance, its ability to modulate enzyme activity suggests potential applications in treating inflammatory diseases and infectious disorders.

In conclusion,2-1-(4-chlorophenyl)-4-oxo-1H,4H-pyrazolo[3', 44d]-ypyrimidin - 55 - yl - N - (44 - methylphenyl) acetamide represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features, such as the pyrazolo\[34d\]pyrimidine scaffold, chlorophenyl substituent, acetamide moiety, contribute to its biological activity, particularly in oncology research.* Further studies are warranted to fully elucidate its mechanism of action*and explore its potential as a novel therapeutic agent.* The progress made so far underscores*the importance*of continued research*in this field*and highlights*the compound's potential*to make meaningful contributions*to medicine.